1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• SMILES: CCCC1=CN(C(=C1)C=O)C
• InChI: InChI=1S/C9H13NO/c1-3-4-8-5-9(7-11)10(2)6-8/h5-7H,3-4H2,1-2H3
• InChIKey: VMQRQHMIJUMFOJ-UHFFFAOYSA-N

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3, molecular formula C₉H₁₃NO, MW 151.21 g/mol) is a heterocyclic aromatic aldehyde belonging to the pyrrole-2-carboxaldehyde class, featuring a 1-methyl and a 4-propyl substituent on the pyrrole ring. The compound is supplied as a clear pale yellow to dark yellow oil with limited solubility in chloroform and methanol.

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3): Core Identity, Physicochemical Profile, and Procurement-Relevant Context

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3, molecular formula C₉H₁₃NO, MW 151.21 g/mol) is a heterocyclic aromatic aldehyde belonging to the pyrrole-2-carboxaldehyde class, featuring a 1-methyl and a 4-propyl substituent on the pyrrole ring . The compound is supplied as a clear pale yellow to dark yellow oil with limited solubility in chloroform and methanol . Its primary documented identity is as Clindamycin Impurity 20—a process-related impurity of the semi-synthetic lincosamide antibiotic clindamycin, which is prepared from lincomycin [1]. This regulatory designation anchors its procurement value within pharmaceutical quality control and analytical reference standard supply chains.

1

Regulatory Identity: Explicitly qualified as Clindamycin Impurity 20, supporting pharmacopeial traceability for ANDA submissions.

2

Physical Form: Supplied as an oil, requiring cold storage (−20 °C) and specific preparation protocols distinct from crystalline analogs.

3

Analytical Workflow: Paired with a deuterated (d3) internal standard for isotope dilution LC-MS/MS, ensuring robust matrix-effect compensation.

• [1] SynZeal. Clindamycin Impurity 20 (CAS 2090590-93-3). Product page: chemical name 1-Methyl-4-propyl-1H-pyrrole-2-carbaldehyde. Available at: https://www.synzeal.com/en/clindamycin-impurity-20 View Source

Why Generic Substitution of 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde with Other C₉H₁₃NO Pyrrole Isomers Fails in Regulated Analytical and Synthetic Workflows

Although multiple pyrrole-2-carboxaldehyde isomers share the identical molecular formula C₉H₁₃NO and nominal molecular weight of 151.21 g/mol, they are not functionally interchangeable. The target compound carries a specific 1-methyl-4-propyl substitution pattern that confers a unique chromatographic retention behavior, a distinct physical state (oil at ambient temperature), and a singular regulatory identity as Clindamycin Impurity 20—none of which are replicated by positional isomers such as 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 6250-80-2, boiling point ~262 °C) or 1-tert-butyl-1H-pyrrole-2-carbaldehyde (CAS 23373-78-6, boiling point ~230 °C, density ~0.94 g/cm³) . In pharmaceutical impurity profiling, substituting the wrong isomer invalidates HPLC system suitability, breaches pharmacopeial traceability requirements, and can lead to ANDA rejection [1]. The evidence below quantifies the specific dimensions along which this compound diverges from its closest analogs.

Target Compound

Clindamycin Impurity 20

Supplied with COA, HPLC, MS, and ¹H-NMR data. Traceable to USP/EP standards.

Potential Substitute

C₉H₁₃NO Isomers

Sold as generic research chemicals without regulatory impurity designation or spectral characterization packages.

Target Property

Oil Physical State

Ambient temperature oil influences standard preparation and handling. Requires cold storage.

Substitute Limitation

Crystalline Parent (CAS 1192-58-1)

Solid state (MP 58 °C) shifts weighing, dissolution, and standard preparation protocols.

Route Context

4-Bromo Intermediate Route

Dedicated synthetic lineage requires monitoring of residual brominated precursor.

Route Limitation

Direct Formylation Route

Synthesized without 4-position organometallic coupling, yielding different impurity fate-and-purge profiles.

• [1] ChemWhat. Clindamycin Impurity 20 CAS 2090590-93-3: regulatory traceability to USP/EP pharmacopeial standards; supplied with detailed characterization data compliant with regulatory guidelines. Available at: https://www.chemwhat.com View Source

Quantitative Differentiation Evidence for 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde: Comparator-Anchored Procurement Decision Data

Regulatory Identity Specificity: Designation as Clindamycin Impurity 20 Versus Generic C₉H₁₃NO Pyrrole Aldehydes

Among all C₉H₁₃NO pyrrole-2-carboxaldehyde isomers, only 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (CAS 2090590-93-3) is explicitly designated as Clindamycin Impurity 20 and is supplied with detailed characterization data compliant with ICH and pharmacopeial regulatory guidelines, including Certificate of Analysis (COA) with HPLC, MS, and ¹H-NMR spectra [1]. In contrast, positional isomers such as 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 6250-80-2) or 1-tert-butyl-1H-pyrrole-2-carbaldehyde (CAS 23373-78-6) carry no such regulatory identity and are sold as generic research chemicals without pharmacopeial traceability documentation . The impurity standard is specifically qualified for analytical method development, method validation (AMV), and quality control (QC) application in Abbreviated New Drug Applications (ANDA) for clindamycin [1].

Regulatory Identity

Class-level inference

Target: Qualified impurity standard

Isomers: Generic research chemical

Documented identity supports ANDA traceability.

Generic isomers cannot fulfill regulatory quality control requirements.

Evidence Dimension	Regulatory identity and documentation package
Target Compound Data	Clindamycin Impurity 20; supplied with COA, HPLC, MS, ¹H-NMR spectra; traceable to USP/EP pharmacopeial standards
Comparator Or Baseline	C₉H₁₃NO positional isomers (CAS 6250-80-2; CAS 23373-78-6): no regulatory impurity designation; generic research chemical documentation only
Quantified Difference	Qualitative binary distinction: regulatory-grade impurity reference standard vs. generic research chemical
Conditions	Pharmaceutical quality control and ANDA regulatory submission context per ICH Q3A/Q3B guidelines

Why This Matters

For procurement in a GMP/GLP analytical laboratory, only a compound with documented regulatory identity and complete spectral characterization package can serve as a qualified impurity reference standard for clindamycin API release testing—generic C₉H₁₃NO isomers cannot fulfill this function regardless of structural similarity.

• [1] SynZeal. Clindamycin Impurity 20 (CAS 2090590-93-3). Supplied with detailed characterization data; used for analytical method development, AMV, QC application for ANDA. Available at: https://www.synzeal.com/en/clindamycin-impurity-20 View Source

Physical State Divergence: Oil Versus Crystalline Solid at Ambient Temperature Relative to the Parent 1-Methyl-1H-pyrrole-2-carboxaldehyde

1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde is supplied as a clear pale yellow to dark yellow oil at ambient temperature . In contrast, its structural parent compound, 1-methyl-1H-pyrrole-2-carboxaldehyde (N-methylpyrrole-2-carboxaldehyde, CAS 1192-58-1), is a crystalline solid at room temperature with a melting point of 58 °C [1]. This physical state difference arises from the introduction of the 4-propyl substituent, which disrupts crystal packing and lowers the melting point below ambient, yielding an oil. The parent compound is also reported as a liquid with boiling point 87–90 °C at 22 mmHg and density ~1.07 g/mL at 20 °C, further underscoring the divergent physicochemical profiles [1].

Physical State

Cross-study comparable

Target: Oil (liquid)

Parent (CAS 1192-58-1): Solid (MP 58 °C)

Handling and standard preparation protocols differ.

Form impacts weighing, dissolution, and storage workflows.

Evidence Dimension	Physical state at ambient temperature (20–25 °C)
Target Compound Data	Clear pale yellow to dark yellow oil (liquid at room temperature)
Comparator Or Baseline	1-Methyl-1H-pyrrole-2-carboxaldehyde (CAS 1192-58-1): crystalline solid; melting point 58 °C; boiling point 87–90 °C (22 mmHg); density 1.07 g/mL at 20 °C
Quantified Difference	Physical state: oil vs. solid (Δ melting point > ~60 °C, though exact melting point for target compound is below ambient and not precisely reported in public literature)
Conditions	Ambient laboratory conditions (20–25 °C); storage recommendation: −20 °C for target compound

Why This Matters

The oil physical state of the target compound necessitates different handling, storage (−20 °C), and analytical standard preparation protocols compared to the solid parent compound—directly impacting laboratory workflow design and procurement decisions for those accustomed to handling the crystalline parent.

• [1] Thermo Fisher Scientific / Acros Organics. 1-Methylpyrrole-2-carboxaldehyde, 98% (CAS 1192-58-1). Boiling point: 88–90 °C (22 mmHg); density: 1.074 g/mL; refractive index: 1.561. Available at: https://www.fishersci.ca View Source

Solubility Profile Differentiation: Limited Organic Solvent Solubility Versus the Freely Miscible Parent Compound

The target compound exhibits only slight solubility in chloroform and methanol . In contrast, the parent compound 1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 1192-58-1) shows high solubility in common organic solvents including chloroform and methanol, with an estimated aqueous solubility of approximately 11,560 mg/L at 25 °C . This solubility restriction in the target compound is attributable to the lipophilic 4-propyl chain, which alters the overall polarity balance relative to the parent.

Solubility Profile

Cross-study comparable

Target: Slightly soluble in CHCl₃ / MeOH

Parent: Freely miscible in common organics

Concentration range for HPLC standards is constrained.

May require sonication or gentle warming during sample prep.

Evidence Dimension	Solubility in organic solvents (chloroform and methanol)
Target Compound Data	Slightly soluble in chloroform; slightly soluble in methanol
Comparator Or Baseline	1-Methyl-1H-pyrrole-2-carboxaldehyde (CAS 1192-58-1): soluble in chloroform and methanol; estimated aqueous solubility ~11,560 mg/L at 25 °C
Quantified Difference	Qualitative: 'slightly soluble' vs. 'soluble/freely miscible' (no quantitative mg/mL data available for target compound in public sources)
Conditions	Ambient temperature; solvents: chloroform, methanol

Why This Matters

Limited solubility directly constrains the concentration range achievable for HPLC impurity standard solutions and may require sonication or gentle warming during sample preparation—a practical consideration distinct from the readily soluble parent compound that should inform procurement and method development planning.

Synthetic Route Specificity: 4-Bromo-1-methyl-1H-pyrrole-2-carboxaldehyde as a Documented Dedicated Intermediate

4-Bromo-1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 33694-79-0, molecular formula C₆H₆BrNO, MW 188.02 g/mol) is explicitly documented as a synthetic intermediate in the preparation of 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde (M331183) . This defined synthetic lineage—proceeding via a Suzuki-type or related cross-coupling to install the 4-propyl group—distinguishes the target compound from other C₉H₁₃NO pyrrole aldehydes that would require entirely different synthetic routes. For comparison, the parent compound 1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 1192-58-1) is commercially produced via direct formylation of N-methylpyrrole and does not involve organometallic coupling at the 4-position [1].

Synthetic Route

Supporting evidence

Dedicated intermediate: 4-bromo-1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 33694-79-0)

Enables trace-level control of residual brominated precursor.

Quality attribute irrelevant to isomers made via direct formylation.

Evidence Dimension	Dedicated synthetic intermediate and route specificity
Target Compound Data	Synthesized from 4-bromo-1-methyl-1H-pyrrole-2-carboxaldehyde (CAS 33694-79-0) via 4-position functionalization; MW intermediate 188.02 g/mol
Comparator Or Baseline	Parent compound (CAS 1192-58-1): synthesized via direct N-methylpyrrole formylation; no halogenated intermediate required
Quantified Difference	Qualitative: distinct synthetic route requiring organometallic cross-coupling vs. direct electrophilic formylation
Conditions	Organic synthesis; cross-coupling conditions for C–C bond formation at pyrrole 4-position

Why This Matters

For process chemistry and impurity fate-and-purge studies, knowledge of the dedicated synthetic intermediate enables trace-level control of residual brominated precursor—a quality attribute that is irrelevant for the parent compound and other isomers synthesized via different routes.

• [1] Santos AFLOM, Ribeiro da Silva MAV. A Combined Experimental and Computational Thermodynamic Study of the Isomers of Pyrrolecarboxaldehyde and 1-Methyl-pyrrolecarboxaldehyde. J Phys Chem A. 2011. Experimental calorimetric determination of standard molar enthalpies of formation for 2-pyrrolecarboxaldehyde and 1-methyl-2-pyrrolecarboxaldehyde. View Source

Deuterated Internal Standard Availability: d3-Labeled Form for Quantitative LC-MS/MS Method Development

A deuterated analog, 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde-d3 (molecular formula C₉H₁₀D₃NO, incorporating three deuterium atoms), is commercially available as a stable isotope-labeled internal standard specifically for the quantification of the non-labeled compound (M331183) in biological matrices and pharmaceutical preparations . This labeled analog co-elutes with the target analyte under reversed-phase HPLC conditions while providing a distinct +3 Da mass shift detectable by triple quadrupole mass spectrometry, enabling precise isotope dilution quantification. In contrast, no equivalent deuterated internal standard is commercially catalogued for the positional isomers 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde or 1-tert-butyl-1H-pyrrole-2-carbaldehyde .

ISTD Availability

Supporting evidence

Target: d3-labeled analog available

Isomers: No deuterated ISTD catalogued

Enables isotope dilution for precise LC-MS quantification.

Critical for regulated bioanalytical method validation.

Evidence Dimension	Availability of a stable isotope-labeled internal standard for quantitative LC-MS
Target Compound Data	1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde-d3 (C₉H₁₀D₃NO) commercially available
Comparator Or Baseline	Positional isomers (CAS 6250-80-2; CAS 23373-78-6): no deuterated internal standard commercially catalogued
Quantified Difference	Binary: labeled internal standard available vs. not available
Conditions	LC-MS/MS quantification in biological matrices and pharmaceutical impurity profiling

Why This Matters

For regulated bioanalytical or impurity quantification requiring isotope dilution mass spectrometry, the availability of a matched deuterated internal standard is a decisive procurement criterion—without it, method accuracy, precision, and matrix effect compensation are compromised.

Boiling Point and Density Divergence Among C₉H₁₃NO Pyrrole Aldehyde Isomers: Predicted Physicochemical Separation Feasibility

Predicted and experimentally reported physicochemical properties reveal substantial divergence among the C₉H₁₃NO pyrrole-2-carboxaldehyde isomer family. The positional isomer 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 6250-80-2) exhibits a boiling point of 262.3 °C at 760 mmHg and density of 1.044 g/cm³ , while 1-tert-butyl-1H-pyrrole-2-carbaldehyde (CAS 23373-78-6) has a predicted boiling point of ~229.9 °C and density of ~0.94 g/cm³ . Although the boiling point and density of the target compound are not reported in authoritative public databases, its identity as an oil at ambient temperature, combined with the propyl substituent's linear alkyl chain character, predicts a boiling point intermediate between the parent compound (~87–90 °C at 22 mmHg) and the higher-boiling ethyl-dimethyl isomer. These property differences translate into distinct GC retention indices and HPLC retention times, providing a physicochemical basis for chromatographic separation and identity verification.

Physicochemical Separation

Class-level inference

Boiling point range: ~87 °C to ~262 °C across isomers

Supports unambiguous identity confirmation via GC/HPLC retention time.

Wide divergence aids separation despite visual similarity (oil).

Evidence Dimension	Boiling point and density among C₉H₁₃NO pyrrole-2-carboxaldehyde isomers
Target Compound Data	Boiling point and density not reported in authoritative public databases; physical state: oil at 20–25 °C
Comparator Or Baseline	4-Ethyl-3,5-dimethyl isomer (CAS 6250-80-2): BP 262.3 °C (760 mmHg), density 1.044 g/cm³; 1-tert-butyl isomer (CAS 23373-78-6): BP ~229.9 °C, density ~0.94 g/cm³; parent compound (CAS 1192-58-1): BP 87–90 °C (22 mmHg), density 1.07 g/mL
Quantified Difference	Boiling point range across isomers: ~87 °C to ~262 °C; density range: ~0.94 to ~1.07 g/cm³
Conditions	Boiling point at 760 mmHg; density at 20 °C (experimental where available, predicted otherwise)

Why This Matters

The wide boiling point and density spread across the C₉H₁₃NO isomer family supports the feasibility of unambiguous identity confirmation via GC or HPLC retention time comparison—a critical quality control step for procurement verification when receiving a compound that is visually similar (oil) to other isomers.

Optimal Procurement and Application Scenarios for 1-Methyl-4-propyl-1H-pyrrole-2-carboxaldehyde Based on Verified Differentiation Evidence

Clindamycin ANDA Impurity Profiling: Use as a Qualified Reference Standard for HPLC Method Validation

This compound is the definitive reference standard for Clindamycin Impurity 20 in ANDA regulatory submissions. Procurement should be prioritized when establishing a clindamycin hydrochloride or clindamycin phosphate impurity profile per ICH Q3A/Q3B guidelines, as it is supplied with a full COA, HPLC chromatogram, MS, and ¹H-NMR data compliant with regulatory expectations [1]. No other C₉H₁₃NO pyrrole aldehyde isomer can substitute for this purpose, as regulatory reviewers require impurity standards with documented identity traceable to the specific synthetic route of clindamycin [1]. Typical industry impurity specification ranges limit individual known related compounds to 0.2–0.5% each, and the availability of a defined Impurity 20 standard is essential for accurate quantification at these low levels .

LC-MS/MS Bioanalytical Method Development: Deuterated Internal Standard Pair Procurement

For laboratories developing quantitative LC-MS/MS methods (e.g., forced degradation studies of clindamycin formulations, or impurity quantification in biological matrices), the paired procurement of 1-methyl-4-propyl-1H-pyrrole-2-carboxaldehyde and its d3-deuterated analog enables robust isotope dilution quantification with matrix effect compensation . This paired internal standard approach is the gold standard for regulated bioanalysis per FDA and EMA guidance on bioanalytical method validation, and the commercial availability of both the analyte and its labeled analog from a single supplier streamlines procurement logistics .

Synthetic Intermediate Sourcing for 4-Substituted Pyrrole Derivative Libraries

For medicinal chemistry programs exploring 4-substituted pyrrole-2-carboxaldehyde scaffolds, this compound serves as both a target molecule and a validation point for synthetic methodology development. The documented synthetic route from 4-bromo-1-methyl-1H-pyrrole-2-carboxaldehyde provides a tractable entry point for diversification at the 4-position via cross-coupling chemistry. Procurement of the brominated intermediate alongside the propyl-substituted product enables reaction optimization with a known positive control before extending the methodology to novel 4-substituents.

Physicochemical Reference for C₉H₁₃NO Pyrrole Aldehyde Isomer Identification in Metabolomics or Natural Product Chemistry

In untargeted metabolomics or natural product isolate characterization where C₉H₁₃NO pyrrole aldehydes may be detected as Maillard reaction products or microbial metabolites, the target compound's distinct physical state (oil) and documented solubility profile (slight solubility in chloroform and methanol) serve as differentiating features against the solid parent compound (MP 58 °C) [2]. GC-MS retention index or HPLC retention time matching against an authenticated standard of this specific isomer can resolve ambiguous spectral library matches where multiple C₉H₁₃NO isomers share similar electron ionization fragmentation patterns.

Application

Selection Property

Validation Focus

Clindamycin ANDA Impurity Profiling

Regulatory documentation package

HPLC system suitability and retention time matching

LC-MS/MS Bioanalytical Method Development

Deuterated internal standard (d3) pairing

Matrix-effect compensation and quantitative recovery

4-Substituted Pyrrole Library Synthesis

Defined synthetic lineage from 4-bromo intermediate

Reaction optimization and removal of brominated precursor

Metabolomics Isomer Identification

Unique oil physical state

Retention index matching against generic C₉H₁₃NO isomers

• [1] SynZeal. Clindamycin Impurity 20 (CAS 2090590-93-3). Regulatory applications: analytical method development, AMV, QC for ANDA; traceability against USP/EP pharmacopeial standards. Available at: https://www.synzeal.com/en/clindamycin-impurity-20 View Source
• [2] Thermo Fisher Scientific / Acros Organics. 1-Methylpyrrole-2-carboxaldehyde, 98% (CAS 1192-58-1). Melting point: 58 °C; boiling point: 88–90 °C (22 mmHg). Available at: https://www.fishersci.ca View Source